Demethylfruticulin A
Overview
Description
Demethylfruticulin A is a natural product found in Salvia fruticulosa with data available.
Scientific Research Applications
Apoptosis Induction in Cancer Cells
Demethyl fruticulin A (SCO‐1), found in Salvia corrugata leaves, can induce apoptosis in various cell lines. It causes the deregulation of genes related to glutathione metabolism and stress response, leading to the induction of reactive oxygen species (ROS) in mitochondria. This effect suggests potential therapeutic value in cancer treatment (Monticone et al., 2010).
Antibacterial Properties
Demethylfruticuline A exhibits significant antibacterial activity against various Gram-positive pathogens, including strains resistant to primary antibiotics. Its bactericidal and bacteriostatic effects, particularly against Staphylococcus aureus and Enterococcus species, indicate its potential as a medical agent against resistant bacterial infections (Bisio et al., 2008).
Inhibition of Biofilm Production
This compound has shown efficacy in inhibiting biofilm production by multiresistant strains of Staphylococcus aureus, Staphylococcus epidermidis, and Enterococcus faecalis. Its action on biofilm formation and hydrophobic properties of cell membranes highlights its potential in combating biofilm-associated infections (Schito et al., 2011).
Antioxidant Activity
In studies involving Salvia lachnostachys, compounds related to demethylfruticulin A demonstrated significant antioxidant activities. These findings suggest a potential role in oxidative stress-related conditions (Oliveira et al., 2022).
In Vitro Biomass Production
The in vitro cultivation of Salvia corrugata for the production of demethylfruticuline A and related compounds has been explored. This approach could facilitate the production of these biologically active compounds for potential therapeutic applications (Bisio et al., 2016).
properties
Product Name |
Demethylfruticulin A |
|---|---|
Molecular Formula |
C19H18O4 |
Molecular Weight |
310.3 g/mol |
IUPAC Name |
7,14-dihydroxy-12-methyl-6-propan-2-yltricyclo[9.4.0.03,8]pentadeca-1(11),2,6,8,12,14-hexaene-4,5-dione |
InChI |
InChI=1S/C19H18O4/c1-9(2)16-17(21)14-5-4-13-10(3)6-12(20)7-11(13)8-15(14)18(22)19(16)23/h5-9,20-21H,4H2,1-3H3 |
InChI Key |
DCRQQKPWFBDFPA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC2=C1CC=C3C(=C2)C(=O)C(=O)C(=C3O)C(C)C)O |
Canonical SMILES |
CC1=CC(=CC2=C1CC=C3C(=C2)C(=O)C(=O)C(=C3O)C(C)C)O |
synonyms |
demethyl fruticuline A demethylfruticuline A |
Origin of Product |
United States |
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